N-{[4-(2,5-dimethylphenyl)-1-piperazinyl]carbonothioyl}-4-methylbenzamide

• IUPAC Name: N-[4-(2,5-dimethylphenyl)piperazine-1-carbothioyl]-4-methylbenzamide
• InChI: InChI=1S/C21H25N3OS/c1-15-5-8-18(9-6-15)20(25)22-21(26)24-12-10-23(11-13-24)19-14-16(2)4-7-17(19)3/h4-9,14H,10-13H2,1-3H3,(H,22,25,26)
• InChI Key: BOGBUFCJECXELS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=S)N2CCN(CC2)C3=C(C=CC(=C3)C)C
• Molecular Formula: C21H25N3OS
• Molecular Weight: 367.5 g/mol

Description

N-{[4-(2,5-dimethylphenyl)-1-piperazinyl]carbonothioyl}-4-methylbenzamide, also known as MDL-100,907, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

N-{[4-(2,5-dimethylphenyl)-1-piperazinyl]carbonothioyl}-4-methylbenzamide acts as a competitive antagonist of the 5-HT2A receptor, binding to the receptor and preventing the binding of serotonin. This results in a decrease in the activity of the receptor and a reduction in serotonin neurotransmission. This mechanism of action has been found to be effective in treating various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
The use of N-{[4-(2,5-dimethylphenyl)-1-piperazinyl]carbonothioyl}-4-methylbenzamide has been found to have various biochemical and physiological effects. It has been shown to decrease the activity of the 5-HT2A receptor, which is involved in the regulation of serotonin neurotransmission. This results in a reduction in the symptoms associated with various neurological and psychiatric disorders, such as schizophrenia, depression, and anxiety.

Advantages and Limitations for Lab Experiments

N-{[4-(2,5-dimethylphenyl)-1-piperazinyl]carbonothioyl}-4-methylbenzamide has several advantages for use in lab experiments. It is a potent and selective antagonist of the 5-HT2A receptor, which makes it a valuable tool for studying the role of this receptor in neurological and psychiatric disorders. However, one limitation of its use is that it may not be effective in all cases, as the underlying mechanisms of these disorders are complex and multifactorial.

Future Directions

There are several future directions for the use of N-{[4-(2,5-dimethylphenyl)-1-piperazinyl]carbonothioyl}-4-methylbenzamide in scientific research. One potential application is in the development of new treatments for neurological and psychiatric disorders, such as schizophrenia, depression, and anxiety. Additionally, further research is needed to better understand the underlying mechanisms of these disorders and the role of the 5-HT2A receptor in their development and progression.

Scientific Research Applications

N-{[4-(2,5-dimethylphenyl)-1-piperazinyl]carbonothioyl}-4-methylbenzamide has been used in various scientific research studies, particularly in the field of neuroscience. It has been found to be a potent and selective antagonist of the 5-HT2A receptor, which is involved in the regulation of serotonin neurotransmission. This receptor has been implicated in various neurological and psychiatric disorders, such as schizophrenia, depression, and anxiety.